Cas no 76304-40-0 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-)

76304-40-0 structure
Product name:1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-
CAS No:76304-40-0
MF:C12H8ClNO4
MW:265.649222373962
CID:1779189
1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-
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- Inchi: 1S/C12H8ClNO4/c13-7-3-1-6(2-4-7)9-8(11(15)16)5-14-10(9)12(17)18/h1-5,14H,(H,15,16)(H,17,18)
- InChI Key: AVJUGBPNCDCLAU-UHFFFAOYSA-N
- SMILES: N1C=C(C(O)=O)C(C2=CC=C(Cl)C=C2)=C1C(O)=O
Computed Properties
- Exact Mass: 265.01424
Experimental Properties
- Density: 1.562±0.06 g/cm3(Predicted)
- Melting Point: 252-254 °C (decomp)
- Boiling Point: 495.0±45.0 °C(Predicted)
- PSA: 90.39
- pka: 3.50±0.50(Predicted)
1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)- Related Literature
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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